Cas no 1711105-30-4 (methyl 4-amino-2-(3-aminopiperidin-1-yl)thiazole-5-carboxylate)

• Product Name: methyl 4-amino-2-(3-aminopiperidin-1-yl)thiazole-5-carboxylate
• CAS No: 1711105-30-4
• MF: C₁₀H₁₆N₄O₂S
• MW: 256.324640274048
• MDL: MFCD29045982
• CID: 5580412
• PubChem ID: 91811910
• Update Time: 2025-07-02

methyl 4-amino-2-(3-aminopiperidin-1-yl)thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-2-(3-aminopiperidin-1-yl)thiazole-5-carboxylate
• 5-Thiazolecarboxylic acid, 4-amino-2-(3-amino-1-piperidinyl)-, methyl ester

• MDL： MFCD29045982
• Inchi： 1S/C10H16N4O2S/c1-16-9(15)7-8(12)13-10(17-7)14-4-2-3-6(11)5-14/h6H,2-5,11-12H2,1H3
• InChI Key： IDUPALSMYVCGKU-UHFFFAOYSA-N
• SMILES： S1C(C(OC)=O)=C(N)N=C1N1CCCC(N)C1

Experimental Properties

• Density: 1.333±0.06 g/cm3(Predicted)
• Boiling Point: 431.6±55.0 °C(Predicted)
• pka: 9.91±0.20(Predicted)

Additional information on methyl 4-amino-2-(3-aminopiperidin-1-yl)thiazole-5-carboxylate

Research Brief on Methyl 4-Amino-2-(3-Aminopiperidin-1-yl)Thiazole-5-Carboxylate (CAS: 1711105-30-4)

The compound methyl 4-amino-2-(3-aminopiperidin-1-yl)thiazole-5-carboxylate (CAS: 1711105-30-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of methyl 4-amino-2-(3-aminopiperidin-1-yl)thiazole-5-carboxylate as a key intermediate in the synthesis of novel thiazole-based compounds. Thiazole derivatives are known for their diverse pharmacological properties, including antimicrobial, anticancer, and anti-inflammatory activities. The presence of both amino and carboxylate functional groups in this compound makes it a versatile building block for further chemical modifications.

One of the most notable advancements in the research of this compound is its application in the development of kinase inhibitors. Kinases play a crucial role in various cellular processes, and their dysregulation is often associated with diseases such as cancer and autoimmune disorders. Preliminary in vitro studies have demonstrated that derivatives of methyl 4-amino-2-(3-aminopiperidin-1-yl)thiazole-5-carboxylate exhibit promising inhibitory activity against specific kinase targets, suggesting their potential as therapeutic agents.

In addition to its role in kinase inhibition, recent research has explored the compound's potential in modulating protein-protein interactions (PPIs). PPIs are critical for numerous biological processes, and their disruption can lead to various pathological conditions. The unique structural features of methyl 4-amino-2-(3-aminopiperidin-1-yl)thiazole-5-carboxylate enable it to interact with specific protein domains, making it a valuable tool for studying and targeting PPIs.

Furthermore, advancements in synthetic methodologies have improved the efficiency and scalability of producing methyl 4-amino-2-(3-aminopiperidin-1-yl)thiazole-5-carboxylate. Recent publications have described optimized synthetic routes that reduce the number of steps and increase overall yields, facilitating its use in large-scale drug discovery efforts. These developments are particularly important for accelerating the preclinical evaluation of this compound and its derivatives.

Despite these promising findings, challenges remain in the development of methyl 4-amino-2-(3-aminopiperidin-1-yl)thiazole-5-carboxylate as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Ongoing studies are focusing on structural optimization to enhance the compound's pharmacokinetic properties while maintaining its biological activity.

In conclusion, methyl 4-amino-2-(3-aminopiperidin-1-yl)thiazole-5-carboxylate represents a promising scaffold for the development of novel therapeutic agents. Its versatility in chemical modifications, combined with its demonstrated biological activities, positions it as a valuable candidate for further investigation. Future research should focus on elucidating its mechanism of action, optimizing its pharmacological profile, and evaluating its efficacy in vivo to fully realize its therapeutic potential.